Cas no 1261675-66-4 (3-(2'-Hydroxy-6'-iodophenyl)propionic acid)

• Product Name: 3-(2'-Hydroxy-6'-iodophenyl)propionic acid
• CAS No: 1261675-66-4
• MF: C₉H₉IO₃
• MW: 292.070435285568
• CID: 4962988
• Update Time: 2025-06-12

3-(2'-Hydroxy-6'-iodophenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2'-Hydroxy-6'-iodophenyl)propionic acid

• Inchi： 1S/C9H9IO3/c10-7-2-1-3-8(11)6(7)4-5-9(12)13/h1-3,11H,4-5H2,(H,12,13)
• InChI Key： FOKMRBHZFNQGNI-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1CCC(=O)O)O

Computed Properties

• Exact Mass: 291.95964 g/mol
• Monoisotopic Mass: 291.95964 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5
• Molecular Weight: 292.07

Additional information on 3-(2'-Hydroxy-6'-iodophenyl)propionic acid

Introduction to 3-(2'-Hydroxy-6'-iodophenyl)propionic acid (CAS No. 1261675-66-4)

3-(2'-Hydroxy-6'-iodophenyl)propionic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261675-66-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, featuring a propionic acid moiety linked to a phenyl ring substituted with hydroxyl and iodine atoms, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for drug development.

The molecular structure of 3-(2'-Hydroxy-6'-iodophenyl)propionic acid consists of a propionic acid backbone (CH₃CH₂COOH) attached to a benzene ring at the α-carbon position. The benzene ring is further functionalized with a hydroxyl group (-OH) at the 2-position and an iodine atom (I) at the 6-position. This specific substitution pattern imparts distinct reactivity and binding characteristics, making the compound particularly interesting for medicinal chemists exploring novel therapeutic agents.

In recent years, the pharmaceutical industry has shown increasing interest in iodinated aromatic compounds due to their enhanced bioavailability and metabolic stability. The presence of the iodine atom in 3-(2'-Hydroxy-6'-iodophenyl)propionic acid allows for further derivatization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in constructing complex molecular architectures. These reactions enable the introduction of diverse functional groups, facilitating the development of new drug candidates targeting various biological pathways.

One of the most compelling aspects of 3-(2'-Hydroxy-6'-iodophenyl)propionic acid is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling and are frequently implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. By serving as a key intermediate, this compound can be used to develop small-molecule inhibitors that selectively modulate kinase activity. Preliminary studies have demonstrated its utility in generating lead compounds with promising antitumor properties.

The hydroxyl group in 3-(2'-Hydroxy-6'-iodophenyl)propionic acid also provides an opportunity for further functionalization through esterification or etherification reactions. These modifications can enhance solubility and improve pharmacokinetic profiles, which are critical factors in drug development. Additionally, the compound’s ability to undergo nucleophilic aromatic substitution reactions makes it a versatile building block for constructing heterocyclic scaffolds, which are prevalent in many biologically active molecules.

Recent advances in computational chemistry have further highlighted the significance of 3-(2'-Hydroxy-6'-iodophenyl)propionic acid as a scaffold for drug discovery. Molecular modeling studies have revealed that this compound can interact with biological targets through multiple binding modes, increasing its potential as a starting point for designing drugs with enhanced binding affinity and selectivity. Such computational insights have guided experimental efforts toward optimizing lead structures derived from this intermediate.

The synthesis of 3-(2'-Hydroxy-6'-iodophenyl)propionic acid itself presents an interesting challenge due to the need to introduce both hydroxyl and iodine substituents at specific positions on the phenyl ring. Traditional synthetic routes often involve multi-step sequences involving halogenation, hydroxylation, and protection-deprotection steps. However, recent methodologies have focused on more efficient one-pot or sequential transformations that minimize byproduct formation and improve overall yields.

In conclusion, 3-(2'-Hydroxy-6'-iodophenyl)propionic acid (CAS No. 1261675-66-4) represents a promising candidate for pharmaceutical research due to its unique structural features and reactivity. Its role as an intermediate in synthesizing kinase inhibitors and other therapeutic agents underscores its importance in modern drug discovery efforts. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is likely to grow further.